1-[4-(3-Bromoprop-1-yn-1-yl)phenyl]ethan-1-one

• IUPAC Name: 1-[4-(3-bromoprop-1-ynyl)phenyl]ethanone
• InChI: InChI=1S/C11H9BrO/c1-9(13)11-6-4-10(5-7-11)3-2-8-12/h4-7H,8H2,1H3
• InChI Key: RQIWRLPDJMDQFS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)C#CCBr
• Molecular Formula: C11H9BrO
• Molecular Weight: 237.09 g/mol

Description

1-[4-(3-Bromoprop-1-yn-1-yl)phenyl]ethan-1-one is a useful research compound. Its molecular formula is C11H9BrO and its molecular weight is 237.09 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Antimicrobial Activities : A compound related to 1-[4-(3-Bromoprop-1-yn-1-yl)phenyl]ethan-1-one, namely 1-(4- Bromo-1-hydroxynaphthalen-2-yl)-ethan-1-one, was synthesized and showed excellent antimicrobial activities (Sherekar, Kakade, & Padole, 2021).

• Cyclodextrin Effects in Elimination Reactions : The impact of cyclodextrin on elimination reactions of bromoprop-1-yne derivatives, which are structurally similar to the compound , was studied, showing changes in reaction rates and product yields (Viola & Rossi, 1999).

• Crystal Structures of Chalcones Derivatives : The synthesis and crystal structures of thio-phene derivatives, including one with a bromophenyl group, were analyzed, offering insights into their molecular packing and interactions (Quoc et al., 2019).

• Carbonyl Propargylation or Allenylation : Research showed that 3-Bromoprop-1-yne causes carbonyl propargylation, a process potentially relevant for derivatives of 1-[4-(3-Bromoprop-1-yn-1-yl)phenyl]ethan-1-one (Masuyama, Ito, Fukuzawa, Terada, & Kurusu, 1998).

• Thiadiazole Derivatives Synthesis : A study focused on synthesizing thiadiazole derivatives from 3-Bromo-1-phenylprop-2-yn-1-one, relevant for understanding the reactivity and potential applications of similar bromoprop-1-yne derivatives (Glotova, Dvorko, Samoilov, & Ushakov, 2008).

• Anti-Leishmanial Activity : The synthesis of 1-[4-(1H-imidazol-1-yl)phenyl]-3-phenylprop-2-en-1-ones, structurally related to the compound , was studied, showing potential anti-leishmanial and anti-fungal activities (Hussain, Zia-ur-Rehman, Zaheer, Ashraf, & Bolte, 2016).

• Molecular Docking Studies : The vibrational and structural properties of related compounds were analyzed, including molecular docking studies, which can inform on potential pharmacological applications (ShanaParveen et al., 2016).

• Anti-Inflammatory Agents : New chalcone derivatives, structurally related to the compound , were synthesized and evaluated as anti-inflammatory agents (Rehman, Saini, & Kumar, 2022).